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Introduction
3,5-Dimethoxyphenol, also known as phloroglucinol dimethyl ether or taxicatigenin, is a

methoxyphenol that has garnered significant interest in various scientific fields.[1] Its presence

as a natural product in a diverse range of organisms, from plants and fungi to its role as a

biomarker in human metabolism, underscores its biological importance. Furthermore, its utility

as a versatile precursor in the synthesis of pharmaceuticals, agrochemicals, and cosmetics

highlights its industrial relevance.[2][3] This technical guide provides an in-depth exploration of

the natural occurrence and sources of 3,5-Dimethoxyphenol, complete with quantitative data,

detailed experimental protocols, and visualizations of its biosynthetic pathway.

Natural Occurrence of 3,5-Dimethoxyphenol
3,5-Dimethoxyphenol is found across different biological kingdoms, indicating a widespread,

albeit often in trace amounts, distribution.

In Plants
The most well-documented natural source of 3,5-Dimethoxyphenol is the yew tree (Taxus

baccata). It is considered a key marker for ingestion of yew leaves, which are known to be

toxic.[1][4][5][6] The compound is an aglycone of the cyanogenic glycoside taxicatine.[1]
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Beyond its role in toxicology, 3,5-Dimethoxyphenol has been detected in a variety of edible

plants, suggesting its role as a constituent of the human diet. These include:

Fruits: Half-highbush blueberry (Vaccinium spp.)[1]

Nuts: Chestnut (Castanea spp.)[1]

Herbs and Spices: Pot marjoram (Origanum onites), chervil (Anthriscus cerefolium), and

cumin (Cuminum cyminum).[1][7]

Other Vegetables: Common salsify (Tragopogon porrifolius) and white lupine (Lupinus

albus).[7]

Methoxyphenols, in general, are components of lignin, a complex polymer that provides

structural support to plant tissues. High concentrations of related methoxyphenols are found in

the resins, bark, and wood of pine, spruce, and willow.[8]

In Fungi
Certain fungi are capable of metabolizing and transforming phenolic compounds, leading to the

formation of 3,5-Dimethoxyphenol. The fungus Trametes versicolor has been shown to

transform sinapic acid, a structurally related compound.[9] Additionally, Streptomyces

antioxidans has been reported to contain 3,5-Dimethoxyphenol.[10] Other fungal species,

such as Gaeumannomyces graminis, Phanerochaete chrysosporium, and various Pleurotus

species, are known to degrade and biotransform related methoxyphenols.[8]

In Humans and Animals
3,5-Dimethoxyphenol is detected in human urine and is considered a potential biomarker for

the consumption of foods in which it is naturally present.[1][7] It is also a known metabolite in

humans following the ingestion of Taxus baccata leaves.[4][8]

Quantitative Data on 3,5-Dimethoxyphenol
Occurrence
The concentration of 3,5-Dimethoxyphenol can vary significantly depending on the source

and the methods of extraction and analysis. The most comprehensive quantitative data
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currently available comes from toxicological studies of yew poisoning.

Source Matrix
(Human)

Concentration
Range

Analytical Method Reference

Blood 82 - 417 ng/mL GC-MS [4][7]

Blood 146 ng/mL GC-MS [1]

Urine 56 ng/mL GC-MS [1]

Urine (after enzymatic

hydrolysis)
23,000 µg/L LC-MS/MS [10]

Bile 50 ng/mL GC-MS [1]

Gastric Contents 360 ng/g GC-MS [1]

Note: Quantitative data for 3,5-Dimethoxyphenol in most plant, fungal, and food sources is not

widely available in the reviewed literature.

Biosynthesis of 3,5-Dimethoxyphenol
The biosynthesis of 3,5-Dimethoxyphenol originates from the polyketide pathway, with

phloroglucinol as the central precursor. The pathway involves the following key steps:

Phloroglucinol Synthesis: The biosynthesis is initiated by the condensation of three

molecules of malonyl-CoA, a reaction catalyzed by a type III polyketide synthase, to form

phloroglucinol.

Stepwise Methylation: Phloroglucinol then undergoes a series of methylation reactions,

catalyzed by S-adenosyl-L-methionine (SAM)-dependent O-methyltransferases (OMTs). In

the biosynthesis of the related compound 1,3,5-trimethoxybenzene in Rosa chinensis, a

specific phloroglucinol O-methyltransferase (POMT) catalyzes the first methylation of

phloroglucinol to produce 3,5-dihydroxyanisole.[2] Subsequent methylation steps, including

the formation of 3,5-dimethoxyphenol, are catalyzed by other OMTs, such as orcinol O-

methyltransferases (OOMTs).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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